N'-(4,5-dimethoxy-2-nitrobenzylidene)-2,2-diphenylcyclopropanecarbohydrazide

• IUPAC Name: N-[(E)-(4,5-dimethoxy-2-nitrophenyl)methylideneamino]-2,2-diphenylcyclopropane-1-carboxamide
• InChI: InChI=1S/C25H23N3O5/c1-32-22-13-17(21(28(30)31)14-23(22)33-2)16-26-27-24(29)20-15-25(20,18-9-5-3-6-10-18)19-11-7-4-8-12-19/h3-14,16,20H,15H2,1-2H3,(H,27,29)/b26-16+
• InChI Key: BJTYZHSOQGNUNB-WGOQTCKBSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C=NNC(=O)C2CC2(C3=CC=CC=C3)C4=CC=CC=C4)[N+](=O)[O-])OC
• Isomeric SMILES: COC1=C(C=C(C(=C1)/C=N/NC(=O)C2CC2(C3=CC=CC=C3)C4=CC=CC=C4)[N+](=O)[O-])OC
• Molecular Formula: C25H23N3O5
• Molecular Weight: 445.5 g/mol

Description

N'-(4,5-dimethoxy-2-nitrobenzylidene)-2,2-diphenylcyclopropanecarbohydrazide, also known as DPH, is a chemical compound that has garnered significant interest in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N'-(4,5-dimethoxy-2-nitrobenzylidene)-2,2-diphenylcyclopropanecarbohydrazide is not fully understood, but it is believed to act as an inhibitor of various enzymes and proteins involved in disease pathways. For example, N'-(4,5-dimethoxy-2-nitrobenzylidene)-2,2-diphenylcyclopropanecarbohydrazide has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine, a neurotransmitter that plays a critical role in cognitive function. By inhibiting acetylcholinesterase, N'-(4,5-dimethoxy-2-nitrobenzylidene)-2,2-diphenylcyclopropanecarbohydrazide can increase the levels of acetylcholine in the brain, which may improve cognitive function in diseases such as Alzheimer's disease.
Biochemical and Physiological Effects:
N'-(4,5-dimethoxy-2-nitrobenzylidene)-2,2-diphenylcyclopropanecarbohydrazide has been shown to have various biochemical and physiological effects, depending on the specific application. In medicinal chemistry, N'-(4,5-dimethoxy-2-nitrobenzylidene)-2,2-diphenylcyclopropanecarbohydrazide has been shown to have anticancer activity, with studies demonstrating its ability to induce apoptosis in cancer cells. In material science, N'-(4,5-dimethoxy-2-nitrobenzylidene)-2,2-diphenylcyclopropanecarbohydrazide has been utilized as a building block for the synthesis of materials with unique properties such as fluorescence and conductivity. In chemical biology, N'-(4,5-dimethoxy-2-nitrobenzylidene)-2,2-diphenylcyclopropanecarbohydrazide has been used as a tool to study protein-ligand interactions and enzyme kinetics.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-(4,5-dimethoxy-2-nitrobenzylidene)-2,2-diphenylcyclopropanecarbohydrazide is its versatility, as it can be utilized in various fields such as medicinal chemistry, material science, and chemical biology. Additionally, N'-(4,5-dimethoxy-2-nitrobenzylidene)-2,2-diphenylcyclopropanecarbohydrazide is relatively easy to synthesize and is commercially available. However, one of the limitations of N'-(4,5-dimethoxy-2-nitrobenzylidene)-2,2-diphenylcyclopropanecarbohydrazide is its potential toxicity, as it has been shown to have cytotoxic effects in some studies. Additionally, the mechanism of action of N'-(4,5-dimethoxy-2-nitrobenzylidene)-2,2-diphenylcyclopropanecarbohydrazide is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for research on N'-(4,5-dimethoxy-2-nitrobenzylidene)-2,2-diphenylcyclopropanecarbohydrazide, including the development of more potent and selective inhibitors of specific enzymes and proteins, the synthesis of novel materials utilizing N'-(4,5-dimethoxy-2-nitrobenzylidene)-2,2-diphenylcyclopropanecarbohydrazide as a building block, and the investigation of the potential applications of N'-(4,5-dimethoxy-2-nitrobenzylidene)-2,2-diphenylcyclopropanecarbohydrazide in drug delivery and imaging. Additionally, further studies are needed to fully understand the mechanism of action of N'-(4,5-dimethoxy-2-nitrobenzylidene)-2,2-diphenylcyclopropanecarbohydrazide and its potential toxicity. Overall, N'-(4,5-dimethoxy-2-nitrobenzylidene)-2,2-diphenylcyclopropanecarbohydrazide has significant potential for various applications in scientific research, and further studies are needed to fully explore its potential.

Synthesis Methods

The synthesis of N'-(4,5-dimethoxy-2-nitrobenzylidene)-2,2-diphenylcyclopropanecarbohydrazide involves the reaction of 4,5-dimethoxy-2-nitrobenzaldehyde with 2,2-diphenylcyclopropanecarbohydrazide in the presence of a catalyst such as potassium carbonate. The resulting product is then purified using column chromatography to obtain pure N'-(4,5-dimethoxy-2-nitrobenzylidene)-2,2-diphenylcyclopropanecarbohydrazide.

Scientific Research Applications

N'-(4,5-dimethoxy-2-nitrobenzylidene)-2,2-diphenylcyclopropanecarbohydrazide has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and chemical biology. In medicinal chemistry, N'-(4,5-dimethoxy-2-nitrobenzylidene)-2,2-diphenylcyclopropanecarbohydrazide has been investigated as a potential drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In material science, N'-(4,5-dimethoxy-2-nitrobenzylidene)-2,2-diphenylcyclopropanecarbohydrazide has been utilized as a building block for the synthesis of novel materials with unique properties. In chemical biology, N'-(4,5-dimethoxy-2-nitrobenzylidene)-2,2-diphenylcyclopropanecarbohydrazide has been used as a tool to study protein-ligand interactions and enzyme kinetics.